Cas no 1895405-82-9 (1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol
• CAS No: 1895405-82-9
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• CID: 5843528
• PubChem ID: 117311572
• Update Time: 2025-06-14

1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol
• EN300-1978641
• 1895405-82-9
• 1-[(3-chloro-2,6-difluorophenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C10H9ClF2O/c11-7-1-2-8(12)6(9(7)13)5-10(14)3-4-10/h1-2,14H,3-5H2
• InChI Key： BKCQESGXLOYVKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CC1(CC1)O)F

Computed Properties

• Exact Mass: 218.0309989g/mol
• Monoisotopic Mass: 218.0309989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol (CAS: 1895405-82-9)

1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol (CAS: 1895405-82-9) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro-difluorophenyl group and a hydroxyl-substituted cyclopropane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

The synthesis of 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the stereoselectivity of the cyclopropanation step. This advancement is critical for scaling up production and ensuring reproducibility in pharmacological studies. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

Pharmacological evaluations of 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol have revealed its potential as an intermediate in the synthesis of kinase inhibitors. A 2024 preprint on BioRxiv reported that derivatives of this compound exhibited inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2, which are implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and selectivity, suggesting its utility in targeted cancer therapies.

In addition to its role in kinase inhibition, 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol has been investigated for its anti-inflammatory properties. A recent study in ACS Chemical Biology explored its effects on NF-κB signaling pathways, showing that the compound could attenuate inflammatory responses in macrophage cell lines. These findings open new avenues for developing anti-inflammatory drugs, particularly for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 1-(3-chloro-2,6-difluorophenyl)methylcyclopropan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the recent advancements in its synthesis and application underscore its potential as a valuable tool in medicinal chemistry. Future research directions may include the development of prodrug formulations and combination therapies to enhance its therapeutic efficacy.